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Compound Focus: Irdye 700DX

CAS No.: 916821-46-0

Cat. No.: S9106197

Core Mechanism of Action

IRDye 700DX NHS ester is a silicon-phthalocyanine dye conjugated to a target-specific monoclonal

antibody (mAb) via its NHS ester group, which reacts with primary amines on the antibody [1] [2] [3].

The mechanism can be broken down into three key stages, as illustrated in the following diagram:
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This mechanism is highly specific. Cell death occurs only when three conditions are met simultaneously: (1)
the mAb-IR700 conjugate is present, (2) it is bound to its target cell membrane, and (3) NIR light is applied.

Unbound conjugates remain inactive, sparing healthy tissue [4] [3].

Key Properties and Experimental Data

For your research, here is a summary of the dye's essential characteristics and a foundational protocol for in

vitro testing.
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Dye Characteristics & Spectral Data

The table below summarizes the fundamental properties of IRDye 700DX that make it suitable for both
imaging and therapy [1] [5] [3].

Property Specification Experimental Significance

Molecular Formula C74H9sN12Nas027SeSis For mass spectrometry and structural analysis.
[1]

CAS Number 916821-46-0 [1] Unique chemical identifier.

Excitation Peak 689 nm [5] Requires a light source ~690 nm for activation.

Emission Peak 699 nm [5] Enables real-time fluorescence imaging during

therapy.

Extinction Large [1] High light-absorbing ability, increasing efficiency.

Coefficient

Quantum Yield High [1] Strong fluorescence intensity and phototoxicity.

Water Solubility Excellent [1] [3] Prevents aggregation in physiological buffers;

reduces non-specific binding.

Photostability Extremely High [1] Allows for prolonged imaging and repeated light
exposures.

Basic In Vitro NIR-PIT Protocol

This protocol outlines the key steps for inducing and assessing targeted cell death with the conjugate [1] [6].

e Conjugate Preparation & Purification:

o Conjugate the IRDye 700DX NHS ester to a primary amine-containing targeting ligand (e.g., an
antibody like cetuximab or trastuzumab) in a suitable buffer.
o Separate the conjugated product from free dye using a desalting column like PD-10 [1].
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¢ Cell Treatment:

o Incubate target antigen-expressing cells with the purified mAb-IR700 conjugate.
o Include control groups: cells with conjugate but no light, and cells with light but no conjugate.

e NIR Light Irradiation:

o Irradiate cells with NIR light at 690 nm. A common dose used in research is 2-4 Jlcm? [6].
o Perform irradiation in a light-shielded setting to prevent premature activation.

e Cell Death Assessment (Immediate):

o Use time-lapse microscopy to observe rapid cell swelling and membrane rupture [6].
o Employ a viability stain like Propidium lodide (PI) to detect the loss of membrane integrity.
Analyze via flow cytometry or fluorescence microscopy [6].

Advanced Research Applications

Beyond the core mechanism, research shows that NIR-PIT induces secondary biological effects that enhance

its therapeutic potential:

¢ Immunogenic Cell Death (ICD): The necrotic death triggered by NIR-PIT releases damage-
associated molecular patterns (DAMPSs). This activates dendritic cells and stimulates a cytotoxic T-cell
response against the cancer, providing a systemic anti-tumor effect [3].

e Super-Enhanced Permeability and Retention (SUPR) Effect: The rapid death of perivascular
tumor cells disrupts the tumor structure, leading to a massive increase in vascular permeability. This
can enhance the delivery of subsequent therapeutic doses or other nano-sized drugs into the tumor
by up to 24-fold [3].

Critical Experimental Considerations

When designing your experiments, please note:

e Purity: Commercial IRDye 700DX is typically offered at 90.0% purity, which is standard for research
use [1].

e Storage: The dye must be stored at -20°C in a sealed container, protected from moisture and light to
maintain stability [1].
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e Light Source: Ensure your NIR light source is calibrated to emit at ~690 nm for efficient activation

[3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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